Cas no 528878-43-5 (1-ethynyl-2,3-difluorobenzene)

• Product Name: 1-ethynyl-2,3-difluorobenzene
• CAS No: 528878-43-5
• MF: C₈H₄F₂
• MW: 138.114169120789
• CID: 855300
• PubChem ID: 45079273
• Update Time: 2025-04-19

1-ethynyl-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ETHYNYL-2,3-DIFLUORO-BENZENE
• Benzene, 1-ethynyl-2,3-difluoro- (9CI)
• 2,3-Difluorophenylacetylene
• Benzene, 1-ethynyl-2,3-difluoro-
• A18848
• AG-F-80806
• CTK1G7832
• KB-152712
• 1-ethynyl-2,3-difluorobenzene

• MDL： MFCD08703480
• Inchi： 1S/C8H4F2/c1-2-6-4-3-5-7(9)8(6)10/h1,3-5H
• InChI Key： JZDQMLSAGGNYAW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C#C)F

Computed Properties

• Exact Mass: 138.02810645g/mol
• Monoisotopic Mass: 138.02810645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes